Cas no 111873-33-7 (N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate)

• Product Name: N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate
• CAS No: 111873-33-7
• MF: C₂₄H₃₆F₁₇NO₃S
• MW: 741.585406303406
• CID: 129450
• PubChem ID: 57653216
• Update Time: 2025-06-08

N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate Chemical and Physical Properties

Names and Identifiers

• HEPTADECAFLUOROOCTANESULFONIC ACID TETRABUTYLAMMONIUM SALT
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonate,tetrabutylazanium
• Perfluorooctanesulfonic acid tetrabutylammonium salt
• Tetrabutylammonium heptadecafluorooctanesulfonate
• Tetrabutylammonium perfluorooctanesulfonate
• Heptadecafluorooctanesulfonic acid tetrabutylammonium salt, Perfluorooctanesulfonic acid tetrabutylammonium salt, Tetrabutylammonium perfluorooctanesulfonate
• Tetrabutylammonium heptadecafluorooctanesulfonate purum, >=95.0% (T)
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonate;tetrabutylazanium
• NS00110225
• DTXSID40584995
• J-002649
• MUOQTHSUZGSHGW-UHFFFAOYSA-M
• SCHEMBL305806
• 111873-33-7
• N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate

• MDL： MFCD00270129
• Inchi： 1S/C16H36N.C8HF17O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)29(26,27)28/h5-16H2,1-4H3;(H,26,27,28)/q+1;/p-1
• InChI Key： MUOQTHSUZGSHGW-UHFFFAOYSA-M
• SMILES： S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 741.21400
• Monoisotopic Mass: 741.2144439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 46
• Rotatable Bond Count: 18
• Complexity: 830
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• PSA: 65.58000
• LogP: 10.58290
• Solubility: Not determined

N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-9

Additional information on N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate

N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate (CAS No. 111873-33-7): A Versatile Fluorinated Ionic Liquid for Advanced Applications

N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate (CAS No. 111873-33-7) is a highly specialized fluorinated ionic liquid with unique physicochemical properties. This compound, often referred to as a fluorinated ammonium sulfonate, has garnered significant attention in recent years due to its exceptional thermal stability, low volatility, and tunable solubility. These characteristics make it a valuable material in fields such as green chemistry, electrolyte systems, and surface modification.

The growing demand for sustainable solvents and high-performance materials has driven research into fluorinated ionic liquids like N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate. Unlike traditional volatile organic compounds (VOCs), this ionic liquid offers an eco-friendly alternative with minimal environmental impact. Its non-flammability and chemical inertness further enhance its appeal for industrial applications, aligning with global trends toward green manufacturing and circular economy principles.

One of the most intriguing aspects of CAS No. 111873-33-7 is its role in energy storage systems. Recent studies highlight its potential as an electrolyte additive in lithium-ion batteries and supercapacitors, where it improves ionic conductivity and thermal stability. This aligns with the surge in interest for next-generation batteries, a topic frequently searched by engineers and researchers aiming to overcome the limitations of current energy storage technologies.

In addition to energy applications, N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate is also explored for its surface-active properties. Its ability to reduce surface tension makes it suitable for coatings and adhesives, particularly in industries requiring water-repellent or anti-fouling surfaces. This versatility addresses common queries about advanced materials for hydrophobic applications, a hot topic in material science forums.

The synthesis and purification of CAS No. 111873-33-7 involve sophisticated techniques to ensure high purity and consistency. Researchers often emphasize the importance of analytical characterization, such as NMR spectroscopy and mass spectrometry, to verify its structural integrity. These details are critical for professionals searching for reliable synthetic protocols or quality control methods for fluorinated ionic liquids.

Looking ahead, the potential of N,N,N-Tributyl-1-Butanaminium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-1-Octanesulfonate extends to emerging fields like biomedical engineering and nanotechnology. Its biocompatibility and ability to form stable emulsions open doors for drug delivery systems and nanomaterial synthesis. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in solving modern technological challenges.